Cas no 921833-22-9 (4-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• CAS No: 921833-22-9
• MF: C₂₀H₂₀ClN₃O₄S
• MW: 433.908502578735
• CID: 6158018
• PubChem ID: 16820353
• Update Time: 2025-06-08

4-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• 4-chloro-N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzene-1-sulfonamide
• F2237-0352
• 921833-22-9
• VU0490499-1
• 4-chloro-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
• AB00678140-01
• 4-chloro-N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide
• AKOS024630375

• Inchi： 1S/C20H20ClN3O4S/c1-2-28-17-7-3-15(4-8-17)19-11-12-20(25)24(23-19)14-13-22-29(26,27)18-9-5-16(21)6-10-18/h3-12,22H,2,13-14H2,1H3
• InChI Key： GGNHEZUDMVXAAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NCCN1C(C=CC(C2C=CC(=CC=2)OCC)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 433.0863050g/mol
• Monoisotopic Mass: 433.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.4Ų

Additional information on 4-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide

Chemical Profile of 4-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide and CAS No. 921833-22-9

4-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 921833-22-9, represents a fusion of multiple chemical moieties that contribute to its potential biological activity. The molecular structure incorporates a benzene ring sulfonamide moiety, a chloro substituent, and an ethyl chain linked to a pyridazine ring, which is further substituted with an ethoxyphenyl group. Such a complex arrangement suggests multifaceted interactions with biological targets, making it a subject of interest for medicinal chemists.

The< strong> benzene-1-sulfonamide portion of the molecule is particularly noteworthy as sulfonamides are well-known for their pharmacological properties. They have been widely used in the development of antibiotics, diuretics, and anti-inflammatory agents. The presence of the sulfonamide group in this compound suggests potential therapeutic applications in these areas or others where sulfonamides exhibit activity. The< strong> chloro substituent on the benzene ring can influence the electronic properties of the molecule, affecting its reactivity and binding affinity to biological targets. Additionally, the< strong> ethyl chain linked to the pyridazine ring adds another layer of complexity, potentially influencing the compound's solubility and metabolic stability.

The< strong> pyridazine ring , along with the attached ethoxyphenyl group, introduces aromaticity and hydrogen bonding capabilities into the molecule. Pyridazines are known to be important heterocyclic components in many bioactive compounds, often contributing to interactions with enzymes and receptors. The< strong> 4-ethoxyphenyl group further enhances the aromatic system and may provide additional sites for molecular recognition. This combination of structural elements makes 4-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The< strong> pyridazine core has been particularly investigated for its role in various pharmacological contexts. For instance, derivatives of pyridazine have shown promise in inhibiting enzymes involved in cancer pathways, such as tyrosine kinases. The sulfonamide moiety in this compound may also contribute to such inhibitory effects by forming hydrogen bonds with key residues in enzyme active sites. Moreover, the< strong> chloro substituent can modulate electronic effects, potentially enhancing binding interactions.

The< strong> ethoxyphenyl group adds another dimension to the molecule's interactome by providing additional aromatic stacking interactions and possible hydrophobic effects. These features can be crucial for optimizing binding affinity and selectivity when designing drugs targeting specific biological pathways. The overall structure of 4-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide suggests that it could interact with multiple targets simultaneously, which is often a desirable trait in polypharmacological approaches.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyridazine ring, introduction of the sulfonamide group, and subsequent functionalization with the ethoxyphenyl and chloro substituents. Each step must be meticulously controlled to avoid unwanted side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have enabled chemists to construct complex molecules like this one with greater precision and efficiency.

Evaluation of 4-chloro-N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide often involves both computational modeling and experimental testing. Computational studies can predict how the molecule might interact with biological targets based on its structure, while experimental assays can confirm these interactions in vitro. Such combined approaches are essential for understanding the potential pharmacological activity of new compounds before moving on to more costly and time-consuming preclinical studies.

The< strong> sulfonamide moiety is particularly interesting because it has been successfully incorporated into numerous drugs over the years due to its ability to form stable hydrogen bonds with biological molecules. In this compound, it serves as a linker between different parts of the molecule but also as a potential interaction site with biological targets. The< strong> chloro substituent can further enhance these interactions by modulating electronic effects near critical binding sites.

The< strong> ethyl chain and< strong> pyridazine ring would contribute additional interactions through hydrophobic effects and possible π-stacking interactions if placed near aromatic residues on a target protein or nucleic acid. These features collectively make 4-chloro-N-{2-3-(4-et h oxyphen yl)-6 -ox o -1 ,6 -dih ydrop y ridazin -1 -yleth yl}benzene -1 -sulfona mide an intriguing candidate for further exploration.

In conclusion,< strong >4-chloro-N-{2 -3 -(4 -eth oxyphen yl ) -6 -ox o -1 ,6 -dih ydrop y ridazin -1 -yleth yl }benzene -1 -sulfona mide represents a structurally complex organic compound with potential therapeutic applications stemming from its multifaceted molecular features including sulfon amide , chlor o substituents , eth yl cha ins , an d p y rid az ine cores . Its synthesis requires careful optimization while evaluation should involve both computational modeling an d experimental testing . The combinatio n o f these elements positions it as an exciting subject for future research i n pharmaceutical chemistry .